Cas no 219618-98-1 (1,2,4-Oxadiazole,5-(2-fluorophenyl)-3-[4-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl]-)

• Product Name: 1,2,4-Oxadiazole,5-(2-fluorophenyl)-3-[4-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl]-
• CAS No: 219618-98-1
• MF: C₂₁H₁₁F₄N₃O₄
• MW: 445.323358774185
• CID: 1409428
• Update Time: 2024-08-16

1,2,4-Oxadiazole,5-(2-fluorophenyl)-3-[4-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,5-(2-fluorophenyl)-3-[4-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl]-
• 1,2,4-Oxadiazole, 5-(2-fluorophenyl)-3-[4-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl]-

• Inchi： 1S/C21H11F4N3O4/c22-16-4-2-1-3-15(16)20-26-19(27-32-20)12-5-8-14(9-6-12)31-18-10-7-13(21(23,24)25)11-17(18)28(29)30/h1-11H
• InChI Key： XEHXHYUKCWUHPG-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2F)=NC(C2=CC=C(OC3=CC=C(C(F)(F)F)C=C3[N+]([O-])=O)C=C2)=N1

Computed Properties

• Exact Mass: 445.06863

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Boiling Point: 514.7±60.0 °C(Predicted)
• PSA: 91.29
• pka: -3.11±0.39(Predicted)